Cas no 2226-65-5 (Androst-5-en-7-one,3,17-dihydroxy-, (3b,17b)-)

Androst-5-en-7-one,3,17-dihydroxy-, (3b,17b)- structure
2226-65-5 structure
Product Name:Androst-5-en-7-one,3,17-dihydroxy-, (3b,17b)-
CAS No:2226-65-5
MF:C19H28O3
MW:304.423826217651
CID:250138
PubChem ID:9857645
Update Time:2025-04-19

Androst-5-en-7-one,3,17-dihydroxy-, (3b,17b)- Chemical and Physical Properties

Names and Identifiers

    • Androst-5-en-7-one,3,17-dihydroxy-, (3b,17b)-
    • (3S,10R,13S,17S)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
    • 3beta,17beta-Dihydroxyandrost-5-en-7-one
    • AND076
    • DTXSID80431914
    • 4-Methyl-3-(trifluoromethyl)phenylaceticacid
    • 2226-65-5
    • Inchi: 1S/C19H28O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h10,12-14,16-17,20,22H,3-9H2,1-2H3/t12-,13?,14?,16-,17?,18-,19-/m0/s1
    • InChI Key: DFFWENNZWHOWSC-HOABCERXSA-N
    • SMILES: O[C@H]1CCC2C3C(C=C4C[C@H](CC[C@]4(C)C3CC[C@@]21C)O)=O

Computed Properties

  • Exact Mass: 304.20400
  • Monoisotopic Mass: 304.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 2.85000
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